![molecular formula C4H5F3O2S B3050867 3-[(Trifluoromethyl)sulfanyl]propanoic acid CAS No. 29271-33-8](/img/structure/B3050867.png)
3-[(Trifluoromethyl)sulfanyl]propanoic acid
Overview
Description
“3-[(Trifluoromethyl)sulfanyl]propanoic acid” is a chemical compound with the molecular formula C4H5F3O2S . It has a molecular weight of 174.14 . The compound is related to the class of organic compounds known as trifluoromethylbenzenes .
Molecular Structure Analysis
The InChI code for the compound is 1S/C6H9F3O2S/c7-6(8,9)2-4-12-3-1-5(10)11/h1-4H2,(H,10,11) . This indicates the presence of carbon, hydrogen, fluorine, oxygen, and sulfur atoms in the compound .Physical and Chemical Properties Analysis
The compound is a liquid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility are not mentioned in the available resources.Scientific Research Applications
Catalyst in Organic Synthesis
Sulfuric acid derivatives of 3-[(trifluoromethyl)sulfanyl]propanoic acid, such as [3-(3-silicapropyl)sulfanyl]propyl ester, have shown utility as catalysts in organic synthesis. For instance, they are used as recyclable catalysts for the condensation reaction between aromatic aldehydes and 3-methyl-l-phenyl-5-pyrazolone, producing significant yields under specific conditions (Tayebi et al., 2011). Another study highlights its use as a catalyst for the formylation and acetylation of alcohols under heterogeneous conditions (Niknam & Saberi, 2009).
In Heterocycle Synthesis
This compound derivatives have been implicated in the formation of unexpected trifluoromethyl-containing bridged heterocycles. These compounds arise from processes such as intramolecular dehydration and 1,3-sulfanyl migration (Jiang & Zhu, 2008).
As a Building Block in Pharmaceutical Synthesis
Trifluoromethyl vinyl sulfide, derived from this compound, serves as a key building block in the synthesis of CF3S-containing isoxazolidines, compounds with potential pharmaceutical and agrochemical relevance (Riesco-Domínguez et al., 2018).
In Synthesis of Antileukotrienic Agents
The synthesis of compounds like 2-methyl-3-(4-{[4-(quinolin-2-ylmethoxy)phenyl]sulfanyl}phenyl)propanoic acid, derived from this compound, is being explored for potential antileukotrienic drug applications (Jampílek et al., 2004).
In Spectroscopic Studies
Conformational analysis of partially fluorinated carboxylic acids, including 3,3,3-trifluoro-2-(trifluoromethyl)propanoic acid, provides insights into the structural behavior of these molecules (Thomas et al., 2016).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
3-(trifluoromethylsulfanyl)propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5F3O2S/c5-4(6,7)10-2-1-3(8)9/h1-2H2,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOVGGQBKEHHKGB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CSC(F)(F)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5F3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30510440 |
Source
|
| Record name | 3-[(Trifluoromethyl)sulfanyl]propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30510440 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
29271-33-8 |
Source
|
| Record name | 3-[(Trifluoromethyl)sulfanyl]propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30510440 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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